Cyclohexane-1,2,4,5-tetraone
Overview
Description
Cyclohexane-1,2,4,5-tetraone is a useful research compound. Its molecular formula is C6H4O4 and its molecular weight is 140.09 g/mol. The purity is usually 95%.
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Scientific Research Applications
Cyclohexane-1,2,4,5-tetraone and its anion have been investigated for their equilibrium structural parameters, atomic charges, and quadrupole moments. This study provides insights into the behavior of these molecules in different solvents like dichloromethane, which is crucial for understanding their chemical properties (Semenov & Makarova, 2011).
Research has been conducted on the synthesis of functionalized spiro compounds using cyclohexane-1,3-dione derivatives, which is a related compound to cyclohexane-1,2,4,5-tetraone. This demonstrates its utility in multicomponent chemical transformations, indicating its potential application in organic synthesis (Mirhosseini Moghaddam et al., 2012).
A study on the synthesis of new cyclohexane and cyclohexene-1,3-diones from tetraacetylethylene includes insights into the formation and properties of such compounds, which are structurally similar to cyclohexane-1,2,4,5-tetraone. This research provides an understanding of the tautomeric behavior and chemical properties of these compounds (Celli et al., 1982).
The stereoselective synthesis and isolation of trans,trans-cyclohexane-1,2,4,5-tetraol, belonging to the family of cyclitols, is another area of research. This includes a green approach for isolation from aqueous solutions, indicating the compound's relevance in eco-friendly chemical processes (Rosatella & Afonso, 2022).
The coordination chemistry of cyclohexane-1,2,4,5-tetracarboxylate has been explored to study its conformations and coordination properties with various metals. This is significant for understanding its potential applications in the synthesis of metal-organic frameworks and magnetic properties (Wang et al., 2009).
properties
IUPAC Name |
cyclohexane-1,2,4,5-tetrone |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H4O4/c7-3-1-4(8)6(10)2-5(3)9/h1-2H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AFUIDKJBMQWQIO-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(=O)C(=O)CC(=O)C1=O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H4O4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
140.09 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2,5-Cyclohexadione-1,4-dione | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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